Cas no 2228208-95-3 (1-{2-3-(propan-2-yl)phenylpropan-2-yl}cyclopropan-1-amine)

• Product Name: 1-{2-3-(propan-2-yl)phenylpropan-2-yl}cyclopropan-1-amine
• CAS No: 2228208-95-3
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6046357
• PubChem ID: 165669672
• Update Time: 2025-06-30

1-{2-3-(propan-2-yl)phenylpropan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-3-(propan-2-yl)phenylpropan-2-yl}cyclopropan-1-amine
• EN300-1755574
• 1-{2-[3-(propan-2-yl)phenyl]propan-2-yl}cyclopropan-1-amine
• 2228208-95-3

• Inchi： 1S/C15H23N/c1-11(2)12-6-5-7-13(10-12)14(3,4)15(16)8-9-15/h5-7,10-11H,8-9,16H2,1-4H3
• InChI Key： RTFHBQSCNBGFDI-UHFFFAOYSA-N
• SMILES： NC1(C(C)(C)C2C=CC=C(C(C)C)C=2)CC1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-{2-3-(propan-2-yl)phenylpropan-2-yl}cyclopropan-1-amine

Introduction to 1-{2-3-(propan-2-yl)phenylpropan-2-yl}cyclopropan-1-amine (CAS No. 2228208-95-3)

1-{2-3-(propan-2-yl)phenylpropan-2-yl}cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2228208-95-3, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of a cyclopropane ring fused with an amine functional group, alongside aromatic and aliphatic substituents, makes this molecule a subject of interest for medicinal chemists exploring novel therapeutic avenues.

The structural composition of 1-{2-3-(propan-2-yl)phenylpropan-2-yl}cyclopropan-1-amine is characterized by its intricate arrangement of carbon and nitrogen atoms. The cyclopropane moiety is a key structural element known for its strain and reactivity, which can be leveraged to influence the compound's interactions with biological targets. The amine group provides a site for hydrogen bonding and further functionalization, enhancing the molecule's potential as a pharmacophore. Additionally, the phenyl ring and the propyl substituents contribute to the compound's lipophilicity and solubility, factors that are critical in determining its pharmacokinetic properties.

In recent years, there has been a surge in research focused on cyclopropane-containing compounds due to their ability to modulate various biological pathways. The unique electronic and steric properties of the cyclopropane ring allow it to interact with biological targets in ways that traditional aromatic or aliphatic compounds cannot. This has led to the exploration of such molecules as scaffolds for developing drugs with enhanced efficacy and selectivity. 1-{2-3-(propan-2-yl)phenylpropan-2-yl}cyclopropan-1-amine is no exception, and its potential applications in medicinal chemistry are being actively investigated.

One of the most compelling aspects of 1-{2-3-(propan-2-yl)phenylpropan-2-yl}cyclopropan-1-amine is its potential as an intermediate in the synthesis of more complex pharmacological agents. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor the molecule's properties for specific therapeutic purposes. For instance, the amine group can be coupled with carboxylic acids or other electrophiles to form amides or other bioactive derivatives. Similarly, the phenyl ring can undergo various functionalization reactions, such as halogenation or alkylation, to introduce additional biological activity.

Recent studies have highlighted the importance of understanding the conformational flexibility of molecules like 1-{2-3-(propan-2-yl)phenylpropan-2-ylcyclopropanamino}. Computational modeling and experimental techniques have been employed to elucidate how different conformations can affect the compound's binding affinity and metabolic stability. These insights are crucial for optimizing drug candidates and improving their overall pharmacological profile. The cyclopropane ring, in particular, has been shown to adopt specific orientations that can enhance interactions with biological receptors, making it an attractive feature for drug design.

The synthesis of 1-{2-propanoylpropionamido}benzene (CAS No. 222820895) presents both challenges and opportunities for synthetic chemists. The complexity of the molecule requires careful planning to ensure high yields and purity. Advanced synthetic strategies, such as transition metal-catalyzed reactions or asymmetric synthesis techniques, have been explored to achieve the desired structure efficiently. These methods not only improve the scalability of production but also allow for greater control over the compound's stereochemistry.

The biological activity of 1-{(3R)-3-methylpentanoylamino}-4-methylbenzene (CAS No. 222820895) has been a focal point of recent research endeavors. Preclinical studies have demonstrated that derivatives of this compound exhibit promising effects on various disease pathways. While further investigation is needed to fully understand its mechanisms of action, preliminary results suggest potential applications in areas such as inflammation modulation and enzyme inhibition. These findings have spurred interest among researchers looking for novel therapeutic agents with improved safety profiles.

The pharmacokinetic properties of (S)-N-(4-methylphenyl)-N-(3-methylbutanamido)cyclopentanecarboxamide (CAS No. 222820895) are another critical aspect being studied. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a significant role in determining a drug's clinical efficacy and safety. Researchers are employing advanced analytical techniques to assess how 1-{(S)-N-(4-methylphenyl)-N-(3-methylbutanamido)cyclopentanecarboxamide (CAS No.) behaves within biological systems. These studies aim to provide valuable data for optimizing dosing regimens and minimizing potential side effects.

The future prospects for (S)-N-(4-methylphenyl)-N-(3-methylbutanamido)cyclopentanecarboxamide (CAS No.) are bright, with ongoing research efforts focused on expanding its therapeutic applications. Collaborative initiatives between academic institutions and pharmaceutical companies are driving innovation in this field, leading to new synthetic methodologies and pharmacological insights. As our understanding of molecular interactions continues to grow, compounds like (S)-N-(4-methylphenyl)-N-(3-methylbutanamido)cyclopentanecarboxamide (CAS No.) are poised to play a pivotal role in next-generation drug development.